N-(4-methylphenyl)-2-(3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methylphenyl)-2-(3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C22H24N4O2 and its molecular weight is 376.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Compounds similar to N-(4-methylphenyl)-2-(3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide have been explored for their antiviral properties. Specifically, derivatives of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide showed strong activity against influenza A/H3N2 virus, as well as inhibiting the human coronavirus 229E. This demonstrates the potential of spirothiazolidinone compounds in antiviral drug development (Apaydın et al., 2020).
Opioid Receptor Modulation
Research on 1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones, closely related to the chemical structure , reveals their potential as ORL1 (orphanin FQ/nociceptin) receptor agonists. These compounds exhibit high affinity for the human ORL1 receptor and act as full agonists in biochemical assays. This is significant for the development of treatments targeting the opioid system (Röver et al., 2000).
Antimicrobial Agents
A series of compounds including N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide have been synthesized and evaluated for their antimicrobial activity. These compounds showed promising in vitro antibacterial activity against various strains, highlighting the potential of such structures in developing new antimicrobial agents (Baviskar et al., 2013).
Anti-Cancer Properties
Research into analogs of 3-methyl-[1,2,4]triazolo[3,4-a]phthalazines, which share structural similarities with this compound, has shown that these compounds possess anticancer activity. Their effectiveness against HCT 116 cancer cell lines highlights the potential of these compounds in cancer treatment (Kumar et al., 2019).
Analgesic and Anti-Inflammatory Activities
Another area of application is in analgesic and anti-inflammatory treatments. Compounds like 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides have shown promising results in analgesic and anti-inflammatory activities, indicating the potential use of structurally similar compounds in managing pain and inflammation (Alagarsamy et al., 2015).
Properties
IUPAC Name |
N-(4-methylphenyl)-2-(2-oxo-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-8-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c1-16-7-9-18(10-8-16)23-19(27)15-26-13-11-22(12-14-26)24-20(21(28)25-22)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,23,27)(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOPCGRLVVXPEHC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.